Cas no 110099-97-3 (Methanone, [2-(methylthio)-5-pyrimidinyl]phenyl-)

• Product Name: Methanone, [2-(methylthio)-5-pyrimidinyl]phenyl-
• CAS No: 110099-97-3
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• CID: 1191021
• Update Time: 2024-08-05

Methanone, [2-(methylthio)-5-pyrimidinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(methylthio)-5-pyrimidinyl]phenyl-

• Inchi： 1S/C12H10N2OS/c1-16-12-13-7-10(8-14-12)11(15)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： NEEFPKHRVQAMPK-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(SC)N=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 230.0515

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 100 °C(Solv: methanol (67-56-1))
• Boiling Point: 394.3±15.0 °C(Predicted)
• PSA: 42.85
• pka: -0.80±0.22(Predicted)